Cas no 592550-37-3 (Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]-, methyl ester
• CAS No: 592550-37-3
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• CID: 1612803
• PubChem ID: 2951159
• Update Time: 2025-04-21

Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]-, methyl ester
• methyl 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]benzoate
• 592550-37-3
• Methyl 4-((3-formyl-2-methyl-1h-indol-1-yl)methyl)benzoate
• DB-209274
• STL380772
• AKOS000100826

• Inchi： 1S/C19H17NO3/c1-13-17(12-21)16-5-3-4-6-18(16)20(13)11-14-7-9-15(10-8-14)19(22)23-2/h3-10,12H,11H2,1-2H3
• InChI Key： GFRDXSLSPFRBIA-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2N(CC2C=CC(C(=O)OC)=CC=2)C=1C

Computed Properties

• Exact Mass: 307.12091
• Monoisotopic Mass: 307.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• PSA: 48.3